Cas no 1806074-50-9 (Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate
• CAS No: 1806074-50-9
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947774
• Update Time: 2025-06-15

Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)9-3-7(5-13)10(12)4-8(9)6-14/h3-4,14H,2,6H2,1H3
• InChI Key： NGTWHHZDHYEMAX-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)OCC)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate

Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate (CAS No. 1806074-50-9): A Comprehensive Overview

Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate (CAS No. 1806074-50-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from drug development to material science. Its molecular structure, which includes a benzoate backbone with substituents such as a chloro group, a cyano group, and a hydroxymethyl group, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate molecule is of particular interest due to its ability to serve as a precursor in the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have allowed for the efficient preparation of this compound, making it more accessible for research and industrial applications. The presence of both electrophilic and nucleophilic sites in its structure enables diverse chemical transformations, which are crucial for developing novel therapeutic agents.

One of the most compelling aspects of Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate is its role in the synthesis of bioactive molecules. Researchers have been exploring its potential as a building block for constructing heterocyclic compounds, which are known for their pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory activities. The cyano group, in particular, has been shown to enhance the bioactivity of related molecules by participating in hydrogen bonding interactions with biological targets.

In the realm of drug discovery, Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate has been utilized in the development of small-molecule inhibitors. These inhibitors target various enzymes and receptors involved in critical biological pathways. The hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the properties of the resulting compounds. This flexibility has led to the identification of several lead candidates that are currently undergoing preclinical evaluation.

The compound's benzoate core is also noteworthy, as benzoic acid derivatives are well-documented for their therapeutic effects. Studies have demonstrated that benzoate-based molecules can modulate neurotransmitter systems, making them relevant in the treatment of neurological disorders. The chloro substituent further enhances the lipophilicity of the molecule, which can improve its absorption and distribution within biological systems.

Recent research has highlighted the importance of Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate in material science applications. Its ability to undergo polymerization reactions has led to the development of novel polymeric materials with unique properties. These materials have potential uses in coatings, adhesives, and even biomedical devices. The chemical stability of this compound under various conditions makes it an attractive candidate for industrial processes that require high-performance materials.

The synthesis of Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate involves multi-step organic reactions that require careful optimization. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency and yield of its production. These advancements have not only made the compound more readily available but also opened up new avenues for its application in pharmaceutical research.

In conclusion, Ethyl 4-chloro-5-cyano-2-(hydroxymethyl)benzoate (CAS No. 1806074-50-9) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in drug development and industrial manufacturing. As research continues to uncover new uses for this compound, its significance in advancing scientific knowledge and technological innovation is likely to grow.